Cas no 2174002-49-2 (3-(2-methylpropyl)azetidine hydrochloride)

• Product Name: 3-(2-methylpropyl)azetidine hydrochloride
• CAS No: 2174002-49-2
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 5096125
• PubChem ID: 137951741
• Update Time: 2026-03-02

3-(2-methylpropyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-(2-methylpropyl)-, hydrochloride (1:1)
• 3-isobutylazetidine;hydrochloride
• 3-(2-methylpropyl)azetidine hydrochloride
• 3-(2-methylpropyl)azetidine;hydrochloride
• MFCD20528799
• 2174002-49-2
• 3-isobutylazetidine hydrochloride
• SY322366
• E71784
• EN300-1694053
• WS-02971
• 3-Isobutylazetidine HCl

• Inchi： 1S/C7H15N.ClH/c1-6(2)3-7-4-8-5-7;/h6-8H,3-5H2,1-2H3;1H
• InChI Key： VREAMBDDELRPFO-UHFFFAOYSA-N
• SMILES： Cl.N1CC(C1)CC(C)C

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 64.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-methylpropyl)azetidine hydrochloride

Research Briefing on 3-(2-methylpropyl)azetidine hydrochloride (CAS: 2174002-49-2)

3-(2-methylpropyl)azetidine hydrochloride (CAS: 2174002-49-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications.

The compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which has garnered attention due to its unique structural and pharmacological characteristics. The incorporation of a 2-methylpropyl group at the 3-position of the azetidine ring enhances its lipophilicity, potentially improving membrane permeability and bioavailability. Recent synthetic methodologies have optimized the production of 3-(2-methylpropyl)azetidine hydrochloride, ensuring high yield and purity, which are critical for pharmaceutical applications.

Pharmacological studies have explored the compound's interactions with various biological targets. Preliminary data suggest that 3-(2-methylpropyl)azetidine hydrochloride may exhibit modulatory effects on central nervous system (CNS) receptors, particularly those involved in neurotransmitter regulation. This has sparked interest in its potential use for treating neurological disorders such as anxiety, depression, and Parkinson's disease. However, further in vivo studies are required to validate these findings and elucidate the underlying mechanisms.

In addition to its CNS applications, recent research has investigated the compound's role in oncology. Some studies indicate that derivatives of 3-(2-methylpropyl)azetidine hydrochloride may possess antitumor activity by inhibiting specific enzymes involved in cancer cell proliferation. These findings are still in the early stages, and more comprehensive preclinical trials are necessary to assess efficacy and safety.

The compound's physicochemical properties, including solubility, stability, and pharmacokinetic profile, have also been a focus of recent investigations. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and its metabolites. These studies are essential for optimizing formulation strategies and ensuring compliance with regulatory standards.

Despite the promising potential of 3-(2-methylpropyl)azetidine hydrochloride, challenges remain. The compound's synthetic route, while improved, still requires refinement to reduce costs and environmental impact. Additionally, the need for extensive toxicological studies cannot be overstated, as safety is a paramount concern in drug development. Collaborative efforts between academia and industry are crucial to address these challenges and accelerate the translation of research findings into clinical applications.

In conclusion, 3-(2-methylpropyl)azetidine hydrochloride (CAS: 2174002-49-2) represents a versatile and promising candidate in medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical methodologies, will undoubtedly contribute to its successful integration into the pharmaceutical pipeline.